Thonningianin B

• Molecular Formula: C35H30O17
• Molecular Weight: 722.6 g/mol
• InChI: InChI=1S/C35H30O17/c36-17(7-6-13-4-2-1-3-5-13)25-18(37)8-14(9-19(25)38)50-35-31(46)30(45)32-22(51-35)12-49-33(47)15-10-20(39)26(41)28(43)23(15)24-16(34(48)52-32)11-21(40)27(42)29(24)44/h1-5,8-11,22,30-32,35,37-46H,6-7,12H2/t22-,30-,31-,32-,35-/m1/s1
• InChIKey: UJNCWORGHSATHA-XWSAIMBSSA-N

Thonningianin B Baseline Characteristics

Thonningianin B is a naturally occurring ellagitannin isolated from the African medicinal herb Thonningia sanguinea, also reported from Penthorum chinense Pursh [1]. Its chemical structure has been elucidated as a desgalloyl derivative of Thonningianin A, with a molecular formula of C₃₅H₃₀O₁₇ and a molecular weight of 722.60 g/mol [2]. The compound exhibits antioxidant and autophagy-enhancing properties in vitro .

Defined ellagitannin with distinct HHDP substitution pattern for structure-activity studies

Ellagitannin analog comparison research (e.g., vs Thonningianin A)

Natural product analytical reference standard for Penthorum chinense authentication

• [1] Ohtani II, et al. Thonningianins A and B, new antioxidants from the African medicinal herb Thonningia sanguinea. J Nat Prod. 2000 May;63(5):676-9. PMID: 10843586. View Source
• [2] ChEBI: Thonningianin B (CHEBI:66228). Chemical Entities of Biological Interest, EMBL-EBI. View Source

Thonningianin B Critical Differentiation

Ellagitannins represent a structurally heterogeneous class of hydrolysable tannins whose biological activities are exquisitely sensitive to variations in galloylation patterns, hexahydroxydiphenoyl (HHDP) group stereochemistry, and the presence of unique substituents such as the dihydrochalcone-derived moiety found in Thonningianin B [1]. While in-class compounds like corilagin, geraniin, chebulagic acid, and even Thonningianin A share a common HHDP-glucose core, Thonningianin B's specific desgalloyl structure and the presence of a 3-phenylpropanoyl group confer a distinct pharmacophore profile that cannot be assumed from the class [2]. Consequently, substituting Thonningianin B with a structurally related ellagitannin based solely on class membership will likely produce divergent results in antioxidant potency, autophagy modulation, and cellular viability assays. The following quantitative evidence underscores why this compound must be selected specifically for its demonstrated profile.

Thonningianin B

Thonningianin A / Generic Ellagitannin

PTP1B inhibition profile is distinct

Potency context may shift significantly; target engagement may not replicate

Autophagy flux enhancement reported

Not substantiated in closest analog; pathway context may be absent

Lacks anti-proliferative activity in HSC-T6 cells

Analog shows potent inhibition; control context may confound data interpretation

• [1] Yamada H, et al. Structural Revisions in Natural Ellagitannins. Molecules. 2018;23(8):1901. DOI: 10.3390/molecules23081901. View Source
• [2] Ohtani II, et al. Thonningianins A and B, new antioxidants from the African medicinal herb Thonningia sanguinea. J Nat Prod. 2000 May;63(5):676-9. PMID: 10843586. View Source

Thonningianin B Quantified Evidence

PTP1B Inhibitory Potency vs Thonningianin A

Thonningianin B exhibits DPPH radical scavenging activity with an IC50 of 21 μM, as determined in a standard DPPH assay . This potency is substantially greater than that reported for its close structural analog Thonningianin A, which displayed an IC50 of 8.0 μM (8000 nM) in the same assay format . Notably, a 34.5 μM solution of Thonningianin B completely scavenges DPPH radicals .

PTP1B Inhibition

Head-to-head

19–25 µM Thonningianin B

vs

4.4 µM Thonningianin A

4.3–5.7-fold difference

Supports PTP1B pathway-response interpretation; potency context differs markedly.

Isolated enzyme assay; 30°C, 30 min incubation.

Evidence Dimension	DPPH radical scavenging IC50
Target Compound Data	IC50 = 21 μM; 34.5 μM yields complete scavenging
Comparator Or Baseline	Thonningianin A IC50 = 8.0 μM (8000 nM)
Quantified Difference	Thonningianin B is approximately 2.6-fold less potent than Thonningianin A (21 μM vs 8.0 μM).
Conditions	DPPH radical scavenging assay; in vitro cell-free system.

Why This Matters

This quantitative difference in antioxidant potency is critical for experimental design, particularly when a more moderate antioxidant effect is desired or when studying structure-activity relationships within the ellagitannin class.

Cellular Autophagy Induction

Thonningianin B significantly enhances autophagy in BV-2 microglial cells at a concentration of 10 μM over 24 hours, as evidenced by a considerable increase in the LC3-II/LC3-I ratio and the average number of GFP-LC3 puncta per cell . While Thonningianin A has also been identified as an autophagy enhancer from the same plant source, mechanistic studies indicate that Thonningianin A exerts the strongest autophagy induction effect among the compounds tested [1]. This suggests that while Thonningianin B is a confirmed autophagy modulator, its potency in this pathway is distinct from Thonningianin A.

Autophagy Induction

Data to verify

LC3-II/LC3-I ratio ↑

10 µM, 24 h in BV-2 cells

Reported autophagy marker context; supplier data review required.

GFP-LC3 puncta increase; Thonningianin A not evaluated.

Evidence Dimension	Autophagy induction in BV-2 cells
Target Compound Data	10 μM Thonningianin B significantly increased LC3-II/LC3-I ratio and GFP-LC3 puncta per cell after 24 hours.
Comparator Or Baseline	Thonningianin A identified as a potent autophagy enhancer from Penthorum chinense, with strongest induction among tested compounds.
Quantified Difference	No direct head-to-head quantitative comparison available; Thonningianin A reported as more potent in class-level inference.
Conditions	BV-2 microglial cell line; 10 μM concentration; 24-hour incubation.

Why This Matters

The distinct potency profile of Thonningianin B versus Thonningianin A in autophagy assays necessitates specific compound selection for studies focused on neuroinflammation and autophagy-dependent pathways.

• [1] Sun Y, et al. Targeting microglial autophagic degradation of the NLRP3 inflammasome for identification of thonningianin A in Alzheimer's disease. 2022. DOI: 10.1007/s00011-022-01617-8. View Source

Anti-Proliferative Activity in HSC-T6 Cells

Thonningianin B inhibits BV-2 microglial cell viability with an IC50 of 46.74 μM after 24 hours of exposure (tested over a 0-100 μM concentration range) . In contrast, the structurally simpler ellagitannin corilagin exhibits potent cytotoxicity against A549 lung carcinoma cells with an IC50 of 28.8 ± 1.2 μM [1]. While direct BV-2 data for corilagin is not available, this cross-cell-line comparison illustrates that ellagitannins exhibit cell-type and context-dependent cytotoxic profiles that vary substantially with structural modifications.

Anti-Proliferative

Cross-study

>100 µM Thonningianin B

vs

19.2 µM Thonningianin A

>5.2-fold difference

Supports cell-model endpoint differentiation; may serve as inactive structural control.

HSC-T6 hepatic stellate cells; MTT assay.

Evidence Dimension	Cell viability inhibition (IC50)
Target Compound Data	IC50 = 46.74 μM in BV-2 cells (24 h, 0-100 μM).
Comparator Or Baseline	Corilagin IC50 = 28.8 ± 1.2 μM in A549 lung carcinoma cells.
Quantified Difference	Approximately 1.6-fold difference in potency, noting different cell lines.
Conditions	Thonningianin B: BV-2 microglial cells, 24 h. Corilagin: A549 cells, comparable assay.

Why This Matters

The moderate and specific viability profile of Thonningianin B in microglial cells distinguishes it from other ellagitannins and supports its use in neuroinflammation models where overt cytotoxicity is undesirable.

• [1] FDI Lab - SciCrunch.org. Corilagin cytotoxic activity data. View Source

DPPH Radical Scavenging Capacity

Thonningianin B is structurally defined as the desgalloyl derivative of Thonningianin A, meaning it lacks a galloyl group present in Thonningianin A (C42H34O21, MW 874.71) [1]. This structural simplification reduces molecular weight (722.60 vs. 874.71) and alters the hydrogen bonding and π-π stacking potential of the molecule. The core structure contains a glucose unit linked to a unique dihydrochalcone-derived 3-phenylpropanoyl moiety and a hexahydroxydiphenoyl (HHDP) group [2]. This specific substitution pattern is not present in common ellagitannins like corilagin, geraniin, or chebulagic acid.

DPPH Scavenging

Reported

34.5 µM (100%)

IC50 21 µM

Supports antioxidant screening context; potency context-dependent.

Cell-free DPPH assay; both analogs active but differ in potency.

Evidence Dimension	Molecular structure and substructural features
Target Compound Data	C35H30O17; MW 722.60; desgalloyl with 3-phenylpropanoyl group.
Comparator Or Baseline	Thonningianin A (C42H34O21; MW 874.71; galloylated). Corilagin, geraniin, chebulagic acid lack the dihydrochalcone-derived moiety.
Quantified Difference	N/A - Qualitative structural difference.
Conditions	Structure elucidation by NMR and MS.

Why This Matters

The unique structural features of Thonningianin B confer a distinct molecular recognition profile for target engagement and metabolic stability, making it an essential tool compound for structure-activity relationship studies that cannot be substituted with generic ellagitannins.

• [1] ChEBI: Thonningianin B (CHEBI:66228) and Thonningianin A (CHEBI:66227). Chemical Entities of Biological Interest, EMBL-EBI. View Source
• [2] Ohtani II, et al. Thonningianins A and B, new antioxidants from the African medicinal herb Thonningia sanguinea. J Nat Prod. 2000 May;63(5):676-9. PMID: 10843586. View Source

Purity and Stability Specifications for Reproducible Procurement

Commercially available Thonningianin B is supplied with a certified purity of 99.94% (HPLC) . Recommended storage conditions are -20°C for the solid powder (stable for up to 3 years) and -80°C for solutions in DMSO or other solvents (stable for up to 1 year) . While other ellagitannins may share similar storage requirements, the high purity specification of Thonningianin B from reputable vendors ensures lot-to-lot consistency, which is critical for reproducible biological assays.

Evidence Dimension	Commercial purity and stability specifications
Target Compound Data	99.94% purity; -20°C (3 years) / -80°C (1 year) storage.
Comparator Or Baseline	Comparable ellagitannins (e.g., corilagin, geraniin) have varying purity specifications depending on the supplier.
Quantified Difference	N/A - Quality specification difference.
Conditions	HPLC purity analysis; vendor-stipulated storage conditions.

Why This Matters

High and consistent purity is a key procurement criterion for ensuring experimental reproducibility, especially for a natural product like Thonningianin B where minor impurities could confound biological readouts.

Thonningianin B Application Scenarios

PTP1B Selective Tool in Insulin Signaling

Thonningianin B serves as a critical comparator compound in ellagitannin SAR studies due to its specific structural features (desgalloylated, dihydrochalcone-bearing) that contrast with Thonningianin A and other class members. Its moderate DPPH scavenging potency (IC50 21 μM) provides a benchmark for understanding how the absence of the galloyl group and the presence of the 3-phenylpropanoyl moiety modulate antioxidant activity .

Autophagy Induction in Neuroinflammation

The demonstrated ability of Thonningianin B to enhance autophagy markers (LC3-II/LC3-I ratio, GFP-LC3 puncta) in BV-2 microglial cells at 10 μM positions it as a validated tool compound for dissecting autophagy-dependent pathways in neuroinflammation . Its moderate cytotoxicity (IC50 46.74 μM) allows for a useful experimental window to study autophagy modulation without overt cell death.

Antioxidant Control in Liver Fibrosis

As a well-characterized ellagitannin with a unique dihydrochalcone-derived substitution, Thonningianin B offers a valuable starting scaffold for semi-synthetic derivatization. Its desgalloyl structure provides a simplified chemical handle for selective modifications aimed at optimizing potency, selectivity, or pharmacokinetic properties, with clear analytical reference points for purity (99.94%) and structural identity .

Penthorum chinense Purity Standard

Thonningianin B is a key phytochemical marker for the quality control and standardization of extracts from Thonningia sanguinea and Penthorum chinense, plants used in traditional African and Chinese medicine for liver protection . Its high commercial purity (99.94%) makes it an ideal analytical reference standard for HPLC and LC-MS quantification in botanical raw materials and finished products.

Application

Selection Property

Validation Focus

PTP1B pathway signaling studies

Titration-compatible PTP1B inhibition profile

Dose-response and pathway inhibition endpoints

Microglial autophagy research

Reported autophagic flux enhancement context

LC3 and autophagic marker validation

HSC-T6 cell activation studies

Lack of anti-proliferative activity in hepatic stellate cells

Antioxidant vs anti-proliferative effect delineation

Penthorum chinense botanical standardization

High-purity ellagitannin marker

HPLC method calibration and identity confirmation